Cas no 20926-66-3 ( )

  structure
  structure
Product name: 
CAS No:20926-66-3
MF:C12H23N2O5P
MW:306.295184373856
CID:910795
PubChem ID:269513

  Chemical and Physical Properties

Names and Identifiers

    • 1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphinan-2-yl)azonane; NSC110684; AC1L6MMF; AC1Q6T8W; CTK4E5478; KST-1B1639; AR-1B2459; AG-J-32398; NSC-110684;
    • NSC110684
    • NSC-110684
    • 20926-66-3
    • 1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphinan-2-yl)azonane
    • DTXSID70296650
    •  
    • Inchi: InChI=1S/C12H23N2O5P/c1-12(14(15)16)10-18-20(17,19-11-12)13-8-6-4-2-3-5-7-9-13/h2-11H2,1H3
    • InChI Key: HVHLKWUQCPYXPK-UHFFFAOYSA-N
    • SMILES: CC1(COP(=O)(OC1)N2CCCCCCCC2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 306.13459
  • Monoisotopic Mass: 306.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 84.6Ų

Experimental Properties

  • Density: 1.24
  • Boiling Point: 404.4°C at 760 mmHg
  • Flash Point: 198.4°C
  • Refractive Index: 1.509
  • PSA: 81.91
  • LogP: 3.29400

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